![molecular formula C10H7NO2S B179905 6-(Thiophen-2-yl)nicotinic acid CAS No. 179408-54-9](/img/structure/B179905.png)
6-(Thiophen-2-yl)nicotinic acid
Overview
Description
“6-(Thiophen-2-yl)nicotinic acid” is a chemical compound with the molecular formula C10H7NO2S . It is a derivative of nicotinic acid, which is a nitrogen-containing heterocycle natural molecule, and thiophene, which is a sulfur-containing heterocycle .
Synthesis Analysis
A series of new N-(thiophen-2-yl)nicotinic acid derivatives were designed and synthesized by splicing the nitrogen-containing heterocycle natural molecule nicotinic acid and the sulfur-containing heterocycle thiophene . The structures of the target compounds were identified through 1H NMR, 13C NMR, and HRMS spectra .Molecular Structure Analysis
The molecular structure of “this compound” was confirmed through 1H NMR, 13C NMR, and HRMS spectra .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” derivatives involve the splicing of the nitrogen-containing heterocycle natural molecule nicotinic acid and the sulfur-containing heterocycle thiophene .Scientific Research Applications
Vasorelaxation and Antioxidation Properties
6-(Thiophen-2-yl)nicotinic acid derivatives, such as 2-(1-adamantylthio)nicotinic acid, have been investigated for their vasorelaxation and antioxidative properties. These compounds demonstrated vasorelaxation in a dose-dependent manner and exhibited antioxidant properties, with thionicotinic acid 6 being identified as a potent vasorelaxant and antioxidant. This suggests potential therapeutic applications in vascular and oxidative stress-related disorders (Prachayasittikul et al., 2010).
Fungicidal Activity
N-(thiophen-2-yl) nicotinamide derivatives, a modification involving nicotinic acid, have shown significant fungicidal activities. Compounds from this group displayed higher efficacy than commercial fungicides in controlling cucumber downy mildew, suggesting their potential as lead compounds for new fungicide development (Wu et al., 2022).
Catalytic Oxidation Studies
A study on chloro-di-phenyltin(IV) complex with 2-mercapto-nicotinic acid revealed insights into its influence on the catalytic oxidation of linoleic acid by lipoxygenase. This complex, through its structural and kinetic properties, contributes to understanding the mechanisms of catalytic oxidation in biological systems (Xanthopoulou et al., 2006).
Lipid-Lowering Effects
Research on nicotinic acid receptors such as PUMA-G and HM74 has highlighted their role in mediating the anti-lipolytic effects of nicotinic acid. This is significant in the context of lipid-lowering and treating dyslipidemia (Tunaru et al., 2003).
N-Arylation Catalysis
A copper(I) pyrazolyl-nicotinic acid system has been explored for its efficacy in catalyzing N-arylation reactions. This research contributes to understanding the catalytic properties of nicotinic acid derivatives in organic synthesis (Liu et al., 2010).
Future Directions
Mechanism of Action
Target of Action
The primary targets of 6-(Thiophen-2-yl)nicotinic acid, also known as 6-thien-2-ylnicotinic acid, are fungal phytopathogens . These pathogens, which include oomycetes, ascomycetes, basidiomycetes, and deuteromycetes, pose severe threats to human health, food safety, and agriculture .
Mode of Action
The compound interacts with these fungal phytopathogens, causing changes that result in fungicidal activities
Biochemical Pathways
It’s clear that the compound affects the life cycle of fungal phytopathogens, leading to their eradication .
Result of Action
The compound exhibits excellent fungicidal activities. For instance, in a greenhouse bioassay against cucumber downy mildew (CDM, Pseudoperonospora cubensis), compounds 4a and 4f exhibited fungicidal activities superior to both diflumetorim and flumorph .
Action Environment
It’s worth noting that the compound’s efficacy was tested in a greenhouse environment .
Biochemical Analysis
Biochemical Properties
It is known that this compound and its derivatives have shown promising fungicidal activities
Cellular Effects
Some studies have suggested that derivatives of this compound have shown anticancer activity against various cell lines . It is also suggested that these compounds may have an effect on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that this compound and its derivatives can interact with various biomolecules, potentially leading to changes in gene expression
Temporal Effects in Laboratory Settings
It is known that this compound and its derivatives have shown stability in alkaline conditions
Dosage Effects in Animal Models
It is known that this compound and its derivatives have shown promising results in the treatment of multiple sclerosis
Metabolic Pathways
It is known that this compound and its derivatives are involved in the metabolism of nicotine
Properties
IUPAC Name |
6-thiophen-2-ylpyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2S/c12-10(13)7-3-4-8(11-6-7)9-2-1-5-14-9/h1-6H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYGFXNUFKLRCRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90572524 | |
Record name | 6-(Thiophen-2-yl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90572524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
179408-54-9 | |
Record name | 6-(2-Thienyl)-3-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=179408-54-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(Thiophen-2-yl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90572524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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